Cas no 2580235-53-4 (Methyl 2,2-difluoro-2-(3-methoxyazetidin-3-yl)acetate)

• Product Name: Methyl 2,2-difluoro-2-(3-methoxyazetidin-3-yl)acetate
• CAS No: 2580235-53-4
• MF: C₇H₁₁F₂NO₃
• MW: 195.163949251175
• CID: 5662216
• PubChem ID: 165891236
• Update Time: 2025-10-30

Methyl 2,2-difluoro-2-(3-methoxyazetidin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2580235-53-4
• methyl 2,2-difluoro-2-(3-methoxyazetidin-3-yl)acetate
• EN300-27729284
• Methyl 2,2-difluoro-2-(3-methoxyazetidin-3-yl)acetate

• Inchi： 1S/C7H11F2NO3/c1-12-5(11)7(8,9)6(13-2)3-10-4-6/h10H,3-4H2,1-2H3
• InChI Key： OYQVUPRKAZWRLD-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC)(C1(CNC1)OC)F

Computed Properties

• Exact Mass: 195.07069954g/mol
• Monoisotopic Mass: 195.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 47.6Ų

Additional information on Methyl 2,2-difluoro-2-(3-methoxyazetidin-3-yl)acetate

Comprehensive Overview of Methyl 2,2-difluoro-2-(3-methoxyazetidin-3-yl)acetate (CAS No. 2580235-53-4)

The compound Methyl 2,2-difluoro-2-(3-methoxyazetidin-3-yl)acetate (CAS No. 2580235-53-4) is a highly specialized fluorinated ester with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoroacetate moiety and a 3-methoxyazetidine ring, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating metabolic pathways and enhancing drug delivery systems.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in drug discovery and material science. Methyl 2,2-difluoro-2-(3-methoxyazetidin-3-yl)acetate stands out due to its ability to improve the pharmacokinetic properties of lead compounds. Its azetidine ring, a four-membered nitrogen heterocycle, is particularly noteworthy for its conformational rigidity, which can enhance binding affinity to biological targets. This property aligns with the growing trend of using saturated heterocycles in medicinal chemistry to reduce off-target effects.

The synthesis of Methyl 2,2-difluoro-2-(3-methoxyazetidin-3-yl)acetate involves multi-step organic reactions, including fluorination and esterification. Its CAS No. 2580235-53-4 serves as a critical identifier for regulatory and commercial purposes. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its purity and structural integrity. These methods are essential for ensuring compliance with industry standards, especially in GMP-certified environments.

From an environmental perspective, the compound's fluorine atoms contribute to its stability, reducing the risk of premature degradation. This characteristic is particularly relevant in the context of green chemistry, where researchers aim to minimize waste and energy consumption. The methoxyazetidine moiety further enhances its solubility, making it suitable for aqueous formulations—a key consideration for sustainable drug development.

Market trends indicate a rising interest in small-molecule therapeutics, with Methyl 2,2-difluoro-2-(3-methoxyazetidin-3-yl)acetate being explored as a building block for kinase inhibitors and protease modulators. Its compatibility with click chemistry protocols also opens doors for combinatorial libraries, a hot topic in high-throughput screening. Additionally, the compound's potential in crop protection formulations is under investigation, aligning with the global push for precision agriculture.

In summary, Methyl 2,2-difluoro-2-(3-methoxyazetidin-3-yl)acetate (CAS No. 2580235-53-4) represents a versatile tool for modern chemical research. Its applications span from drug design to agrochemical innovation, reflecting the compound's adaptability to diverse scientific challenges. As the industry continues to prioritize molecular diversity and efficient synthesis, this compound is poised to play a pivotal role in advancing next-generation solutions.